Cas no 1511644-51-1 (3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine)

• Product Name: 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine
• CAS No: 1511644-51-1
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 6411497
• PubChem ID: 83802568
• Update Time: 2025-06-13

3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine
• 1511644-51-1
• EN300-1763551
• 3-[4-(dimethylamino)-3-fluorophenyl]-1,2-oxazol-5-amine

• Inchi： 1S/C11H12FN3O/c1-15(2)10-4-3-7(5-8(10)12)9-6-11(13)16-14-9/h3-6H,13H2,1-2H3
• InChI Key： QCJKUPNDNAETCA-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=C(N)ON=2)C=CC=1N(C)C

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine

Comprehensive Overview of 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine (CAS No. 1511644-51-1)

The compound 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine (CAS No. 1511644-51-1) is a fluorinated aromatic heterocycle with a unique structural framework. This molecule features a 1,2-oxazole core substituted with a dimethylamino group and a fluoro moiety on the phenyl ring, making it a subject of interest in medicinal chemistry and material science. Its molecular formula and precise synthesis routes have been explored for applications in drug discovery and organic electronics.

In recent years, the demand for fluorinated heterocycles like 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors or GPCR modulators, aligning with trends in targeted therapy. The fluoro substituent also contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

The synthetic methodology for CAS No. 1511644-51-1 often involves Pd-catalyzed cross-coupling or microwave-assisted cyclization, techniques frequently searched in organic synthesis databases. Its spectroscopic characterization (e.g., NMR and HRMS data) is well-documented, addressing common queries about compound validation. Notably, its thermal stability and solubility profile make it suitable for high-throughput screening platforms, a priority in AI-driven drug design.

From an industrial perspective, this compound’s scalable production is feasible under GMP conditions, meeting the growing need for custom synthesis services. Environmental considerations are also addressed, with studies highlighting its low ecotoxicity compared to non-fluorinated analogs—a key point for green chemistry advocates. Discussions on patent landscapes reveal its inclusion in innovative therapeutic formulations, further boosting its commercial relevance.

For academic researchers, 3-4-(dimethylamino)-3-fluorophenyl-1,2-oxazol-5-amine serves as a versatile building block in multicomponent reactions. Its electronic properties are exploited in OLED materials, linking to trends in flexible electronics. FAQs about its storage conditions (typically under inert atmosphere) and handling precautions are routinely addressed in safety data sheets.

In summary, CAS No. 1511644-51-1 represents a convergence of pharmaceutical innovation and advanced material science. Its structure-activity relationships continue to inspire peer-reviewed publications, while its practical applications align with industry 4.0 demands. As computational chemistry tools evolve, this compound’s role in virtual screening libraries is expected to expand, cementing its status as a high-value chemical entity.